Cas no 6750-34-1 (3,7,11-Trimethyldodecan-1-ol)

• Product Name: 3,7,11-Trimethyldodecan-1-ol
• CAS No: 6750-34-1
• MF: C₁₅H₃₂O
• MW: 228.41398525238
• CID: 510966
• PubChem ID: 138824
• Update Time: 2025-04-19

3,7,11-Trimethyldodecan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-Dodecanol,3,7,11-trimethyl-
• 3,7,11-TRIMETHYL-1-DODECANOL
• 3,7,11-trimethyldodecan-1-ol
• 1-Dodecanol,3,7,11-trimethyl
• 1-Dodececanol,3,7,11-trimethyl
• 3,7,11-trimethyl-dodecan-1-ol
• 3,7,11-trimethyldodecane-1-ol
• 3,7,11-trimethyldodecanol
• 3,7,11-trimethyldodecyl alcohol
• Hexa-hydro-farnesol
• QSPL 138
• 1-Dodecanol, 3,7,11-trimethyl-
• UNII-66J3UW66VV
• 66J3UW66VV
• hexahydrofarnesol
• 6750-34-1
• SCHEMBL95500
• NS00095930
• Q27157608
• DTXSID70880730
• FARNESANOL
• CHEBI:84239
• FT-0737188
• EN300-135888
• G64115
• DTXCID301022092
• 3,7,11-Trimethyldodecan-1-ol

• Inchi： 1S/C15H32O/c1-13(2)7-5-8-14(3)9-6-10-15(4)11-12-16/h13-16H,5-12H2,1-4H3
• InChI Key： HDPUXESLSOZSIB-UHFFFAOYSA-N
• SMILES： OCCC(C)CCCC(C)CCCC(C)C

Computed Properties

• Exact Mass: 228.24500
• Monoisotopic Mass: 228.245
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 10
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 6.1
• Topological Polar Surface Area: 20.2A^2

Experimental Properties

• Density: 0.831
• Boiling Point: 279.2°C at 760 mmHg
• Flash Point: 122.7°C
• Refractive Index: 1.443
• PSA: 20.23000
• LogP: 4.63760

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Sesquiterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids
• Sesquiterpenoids